Cas no 1220036-47-4 (2-Amino-1-(2-methyl-1-piperidinyl)-1-ethanone hydrochloride)

• Product Name: 2-Amino-1-(2-methyl-1-piperidinyl)-1-ethanone hydrochloride
• CAS No: 1220036-47-4
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• CID: 1074922
• PubChem ID: 56831797
• Update Time: 2025-10-30

2-Amino-1-(2-methyl-1-piperidinyl)-1-ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(2-methyl-1-piperidinyl)-1-ethanone hydrochloride
• 2-amino-1-(2-methylpiperidin-1-yl)ethanone;hydrochloride
• 2-amino-1-(2-methylpiperidin-1-yl)ethanone hydrochloride
• 1220036-47-4
• 2-Amino-1-(2-methyl-1-piperidinyl)-1-ethanonehydrochloride
• SB41504
• 2-amino-1-(2-methylpiperidin-1-yl)ethanonehydrochloride
• AKOS015848269

• MDL： MFCD13561977
• Inchi： 1S/C8H16N2O.ClH/c1-7-4-2-3-5-10(7)8(11)6-9;/h7H,2-6,9H2,1H3;1H
• InChI Key： NAPIHEAGGWXAHW-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)N1CCCCC1C

Computed Properties

• Exact Mass: 192.1029409g/mol
• Monoisotopic Mass: 192.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on 2-Amino-1-(2-methyl-1-piperidinyl)-1-ethanone hydrochloride

Introduction to 2-Amino-1-(2-methyl-1-piperidinyl)-1-ethanone hydrochloride (CAS No: 1220036-47-4)

2-Amino-1-(2-methyl-1-piperidinyl)-1-ethanone hydrochloride, identified by its CAS number 1220036-47-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both amino and ketone functional groups, coupled with a piperidine ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound’s structure consists of a central ethanone moiety linked to an amino group and a piperidine ring substituted with a methyl group at the 2-position. This specific arrangement not only contributes to its distinct chemical properties but also opens up possibilities for interactions with biological targets. The hydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. These compounds are known for their ability to modulate various biological pathways, making them valuable candidates for drug discovery. The 2-amino-1-(2-methyl-1-piperidinyl)-1-ethanone hydrochloride structure, with its dual functionality, represents an intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors. The combination of an amino group and a ketone group provides multiple sites for hydrogen bonding and other forms of interaction with biological targets. This characteristic is particularly relevant in the context of enzyme inhibition, where precise molecular recognition is crucial.

Recent studies have highlighted the importance of piperidine derivatives in the treatment of neurological disorders. The piperidine moiety is known to enhance blood-brain barrier penetration, which is a significant challenge in the development of central nervous system (CNS) drugs. The structural features of 2-amino-1-(2-methyl-1-piperidinyl)-1-ethanone hydrochloride may contribute to improved pharmacokinetic properties, making it a promising candidate for CNS-targeted therapies.

Furthermore, the compound’s ability to undergo further derivatization makes it a valuable tool for medicinal chemists. By modifying various functional groups within its structure, researchers can fine-tune its biological activity. This flexibility allows for the exploration of multiple therapeutic avenues, from anti-inflammatory agents to potential treatments for neurodegenerative diseases.

The synthesis of 2-amino-1-(2-methyl-1-piperidinyl)-1-ethanone hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to construct the desired framework. The hydrochloride salt formation is typically achieved through quaternization followed by salt crystallization, which enhances the compound’s stability and handling properties.

In terms of biological evaluation, preliminary studies have shown that 2-amino-1-(2-methyl-1-piperidinyl)-1-ethanone hydrochloride exhibits promising activity against certain enzymatic targets. These findings are supported by computational modeling studies that predict favorable binding interactions between the compound and its intended targets. Such computational approaches are increasingly used in drug discovery to accelerate the identification of lead compounds.

The compound’s potential applications extend beyond enzyme inhibition. Its structural motif suggests that it may also interact with membrane-bound receptors or other cellular components. This broadens the scope of possible therapeutic uses and underscores the need for comprehensive biological characterization.

Regulatory considerations are an essential aspect of any new pharmaceutical entity. The development pathway for 2-amino-1-(2-methyl-1-piperidinyl)-1-ethanone hydrochloride must adhere to stringent guidelines set forth by global regulatory agencies. This includes thorough toxicological assessments and preclinical studies to evaluate its safety and efficacy profile before human trials can commence.

The role of contract research organizations (CROs) and pharmaceutical companies in advancing such compounds cannot be overstated. These entities often collaborate on research initiatives that aim to translate laboratory findings into clinical candidates. The expertise provided by CROs in areas such as synthetic chemistry, pharmacology, and regulatory affairs is crucial for bringing new drugs to market efficiently.

Future directions in the study of 2-amino-1-(2-methyl-1-piperidinyl)-1-ethanone hydrochloride may include exploring its efficacy in animal models of disease and conducting human clinical trials if preclinical data support its promise. Additionally, investigating novel synthetic routes could lead to more cost-effective production methods, which would be beneficial for large-scale manufacturing.

The broader impact of this research on drug development cannot be overlooked. As scientists continue to uncover new therapeutic targets and develop innovative molecular entities like 2-amino-1-(2-methyl-1-piperidinyl)-1-ethanone hydrochloride, the landscape of modern medicine evolves rapidly. Such advancements hold the potential to address unmet medical needs and improve patient outcomes across various disease conditions.